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Compound of Interest

Compound Name: (s)-2-Bromo-pentane

Cat. No.: B8253618 Get Quote

Proper disposal of (s)-2-Bromo-pentane is crucial for laboratory safety and environmental

protection. As a halogenated organic compound, it requires specific handling and disposal

procedures to mitigate its hazardous properties. Researchers, scientists, and drug

development professionals must adhere to these guidelines to ensure a safe working

environment and compliance with regulations.

Immediate Safety and Handling
Before handling (s)-2-Bromo-pentane, it is essential to be familiar with its hazards. It is a

flammable liquid and vapor that can cause serious eye and skin irritation.[1][2] Always handle

this chemical in a well-ventilated area or a chemical fume hood.[1][3][4] Personal Protective

Equipment (PPE) is mandatory.

Required Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield.[1][3][5]

Hand Protection: Wear appropriate chemical-resistant gloves.[1][3][4]

Skin and Body Protection: A lab coat and closed-toe shoes are required.[3]

Waste Disposal Procedures
The primary rule for disposing of (s)-2-Bromo-pentane is to never pour it down the drain.[3][6]

It must be collected as hazardous waste.
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Step 1: Waste Segregation

(s)-2-Bromo-pentane is a halogenated organic compound. It is critical to segregate it from

non-halogenated waste streams.[3][6][7][8] Mixing halogenated and non-halogenated waste

can increase disposal costs and complicate the disposal process.[7]

Step 2: Use a Designated Waste Container

Use a clearly labeled, non-reactive, and sealable container designated for "Halogenated

Organic Waste".[3][7]

The container must be in good condition and compatible with (s)-2-Bromo-pentane.

The label should include the words "Hazardous Waste," the full chemical name, and the

approximate concentration.[6][7]

Step 3: Storage of Waste Container

Store the waste container in a cool, dry, and well-ventilated area, away from heat sources,

sparks, and open flames.[1][4][9][10]

Keep the container tightly closed when not in use.[4][7][10]

Ensure the storage area has secondary containment to prevent spills from spreading.[7]

Step 4: Arranging for Disposal

When the waste container is nearly full (around 75-80%), arrange for its collection through

your institution's Environmental Health and Safety (EHS) department or equivalent

hazardous waste management service.[7]

Follow your institution's specific procedures for requesting a waste pickup.

Spill and Leak Management
In the event of a spill or leak, immediate action is necessary to prevent exposure and further

contamination.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b8253618?utm_src=pdf-body
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b8253618?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.echemi.com/sds/2-bromopentane-pid_Seven2705.html
https://www.fishersci.com/store/msds?partNumber=AAA17205&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0266.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/b75204
https://www.fishersci.com/store/msds?partNumber=AAA17205&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/b75204
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8253618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.[9]

Ensure the area is well-ventilated, preferably within a fume hood.[1]

Control Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[1][9][11] Use non-sparking tools for cleanup.[1][5][11]

Contain the Spill: Use an inert absorbent material like sand, earth, or commercial sorbents to

contain and absorb the spilled liquid.[5][7][9][11]

Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled

container for hazardous waste disposal.[1][9][11]

Decontaminate: Clean the spill area thoroughly.

Seek Medical Attention: If there is any skin or eye contact, flush the affected area with

copious amounts of water for at least 15 minutes and seek immediate medical attention.[1][4]

[11] If inhaled, move to fresh air.[1][4][11]

Quantitative Data Summary
Property Value

Chemical Formula C5H11Br[12]

Molecular Weight 151.05 g/mol

Appearance Colorless liquid

Flash Point 21 °C / 69.8 °F

Boiling Point 116 - 117 °C / 240.8 - 242.6 °F

Density 1.21 g/cm³

Hazards
Flammable liquid and vapor[1][9], Causes skin

and eye irritation[1]

Visual Guides
Caption: Workflow for the proper disposal of (s)-2-Bromo-pentane.
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Caption: Decision diagram for segregating chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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